Cas no 766-29-0 (spiro[4.4]nona-1,3-diene)
![spiro[4.4]nona-1,3-diene structure](https://www.kuujia.com/scimg/cas/766-29-0x500.png)
spiro[4.4]nona-1,3-diene structure
Product name:spiro[4.4]nona-1,3-diene
spiro[4.4]nona-1,3-diene Chemical and Physical Properties
Names and Identifiers
-
- spiro[4.4]nona-1,3-diene
- Spiro(4.4)nona-1,3-diene
- InChI=1/C9H12/c1-2-6-9(5-1)7-3-4-8-9/h1-2,5-6H,3-4,7-8H
- 766-29-0
- DTXSID10227403
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- Inchi: InChI=1S/C9H12/c1-2-6-9(5-1)7-3-4-8-9/h1-2,5-6H,3-4,7-8H2
- InChI Key: FHTXZDURQDIVCD-UHFFFAOYSA-N
- SMILES: C1CCC2(C1)C=CC=C2
Computed Properties
- Exact Mass: 120.09400
- Monoisotopic Mass: 120.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 2.67280
spiro[4.4]nona-1,3-diene Related Literature
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1. On Stevens' tropolone synthesis; hydrolysis of spirocyclopentadiene– and spiroindene–dichloroketen adductsJosuke Tsunetsugu,Michiko Asai,Sadao Hiruma,Yumiko Kurata,Akio Mori,Kimio Ono,Hisao Uchiyama,Masaru Sato,Seiji Ebine J. Chem. Soc. Perkin Trans. 1 1983 285
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2. Synthesis and X-ray crystal structure of the ring-functionalised bis-η-cyclopentadienylmolybdenum compound [Mo(η-C5H4CH2CH2I)2I2] and of [Mo(η-C5H4CH2CH2)2]André Barretta,F. Geoffrey N. Cloke,Alexander Feigenbaum,Malcolm L. H. Green,André Gourdon,Keith Prout J. Chem. Soc. Chem. Commun. 1981 156
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3. Studies on cyclic bis(η5 : σ-2-cyclopentadienylidene-ethyl)- and bis(η5 : σ-4-cyclopentadienylidenebutyl)-molybdenum compoundsMalcolm L. H. Green,Dermot O'Hare J. Chem. Soc. Dalton Trans. 1985 1585
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4. 12??Reaction mechanisms Part (iii) Pericyclic reactionsKathleen M. Morgan Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2004 100 335
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A. G. Sharpe,D. W. A. Sharp Annu. Rep. Prog. Chem. 1960 57 115
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6. Chapter 12. Alicyclic chemistry
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